Cas no 7535-00-4 ((2R,3R,4R,5R)-2-Amino-3,4,5,6-tetrahydroxyhexanal)
7535-00-4 structure
Product Name:(2R,3R,4R,5R)-2-Amino-3,4,5,6-tetrahydroxyhexanal
CAS No:7535-00-4
MF:C6H13NO5
MW:179.171122312546
CID:563694
PubChem ID:2794221
Update Time:2025-04-19
(2R,3R,4R,5R)-2-Amino-3,4,5,6-tetrahydroxyhexanal Chemical and Physical Properties
Names and Identifiers
-
- (2R,3R,4R,5R)-2-Amino-3,4,5,6-tetrahydroxyhexanal
- D-GALACTOSAMINE
- D-Galactose,2-amino-2-deoxy-
- 2-amino-2-deoxy-D-galactose
- 2-amino-2-deoxygalactose
- 2-amino-D-2-deoxy-galactose
- C02262
- d-2-amino-2-deoxygalactose
- D-Chondrosamine
- galactosamine
- SCHEMBL28730
- D-GALACTOSAMINE [MI]
- 1948-54-5
- D-Galactosamine (hydrochloride)
- D-Galactose, 2-amino-2-deoxy-
- Q27127187
- E7DFEAD0-4834-4228-A944-5E205E9744E6
- 7535-00-4
- Epitope ID:137473
- aldehydo-D-galactosamine
- 4Y6R29688W
- AKOS006281393
- Galactose, 2-amino-2-deoxy-
- CHEBI:60313
- EN300-1698688
- D-(+)-GALACTOSAMINE
- rel-(2R,3R,4R,5R)-2-Amino-3,4,5,6-tetrahydroxyhexanal
-
- MDL: MFCD01941613
- Inchi: 1S/C6H13NO5/c7-3(1-8)5(11)6(12)4(10)2-9/h1,3-6,9-12H,2,7H2/t3-,4+,5+,6-/m0/s1
- InChI Key: FZHXIRIBWMQPQF-KCDKBNATSA-N
- SMILES: O[C@@H]([C@@H](CO)O)[C@@H]([C@H](C=O)N)O
Computed Properties
- Exact Mass: 179.079
- Monoisotopic Mass: 179.079
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 12
- Rotatable Bond Count: 5
- Complexity: 142
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -3.7
- Topological Polar Surface Area: 124Ų
Experimental Properties
- Density: 1.563
- Melting Point: 185 °C
- Boiling Point: 449.9°C at 760 mmHg
- Flash Point: 225.9°C
- Refractive Index: 1.6
- PSA: 124.01000
- LogP: -2.71210
(2R,3R,4R,5R)-2-Amino-3,4,5,6-tetrahydroxyhexanal Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM185530-5g |
(2R,3R,4R,5R)-2-Amino-3,4,5,6-tetrahydroxyhexanal |
7535-00-4 | 95% | 5g |
$473 | 2021-06-15 | |
| Chemenu | CM185530-5g |
(2R,3R,4R,5R)-2-Amino-3,4,5,6-tetrahydroxyhexanal |
7535-00-4 | 95% | 5g |
$*** | 2023-03-29 | |
| Enamine | EN300-1698688-0.05g |
(2R,3R,4R,5R)-2-amino-3,4,5,6-tetrahydroxyhexanal |
7535-00-4 | 0.05g |
$25.0 | 2023-09-20 | ||
| Enamine | EN300-1698688-0.1g |
(2R,3R,4R,5R)-2-amino-3,4,5,6-tetrahydroxyhexanal |
7535-00-4 | 0.1g |
$26.0 | 2023-09-20 | ||
| Enamine | EN300-1698688-0.25g |
(2R,3R,4R,5R)-2-amino-3,4,5,6-tetrahydroxyhexanal |
7535-00-4 | 0.25g |
$27.0 | 2023-09-20 | ||
| Enamine | EN300-1698688-0.5g |
(2R,3R,4R,5R)-2-amino-3,4,5,6-tetrahydroxyhexanal |
7535-00-4 | 0.5g |
$28.0 | 2023-09-20 | ||
| Enamine | EN300-1698688-1.0g |
(2R,3R,4R,5R)-2-amino-3,4,5,6-tetrahydroxyhexanal |
7535-00-4 | 1g |
$29.0 | 2023-06-04 | ||
| Enamine | EN300-1698688-2.5g |
(2R,3R,4R,5R)-2-amino-3,4,5,6-tetrahydroxyhexanal |
7535-00-4 | 2.5g |
$51.0 | 2023-09-20 | ||
| Enamine | EN300-1698688-5.0g |
(2R,3R,4R,5R)-2-amino-3,4,5,6-tetrahydroxyhexanal |
7535-00-4 | 5g |
$87.0 | 2023-06-04 | ||
| Enamine | EN300-1698688-10.0g |
(2R,3R,4R,5R)-2-amino-3,4,5,6-tetrahydroxyhexanal |
7535-00-4 | 10g |
$145.0 | 2023-06-04 |
(2R,3R,4R,5R)-2-Amino-3,4,5,6-tetrahydroxyhexanal Suppliers
NewCan Biotech Limited
Gold Member
(CAS:7535-00-4)2-Amino-2-deoxy-D-galactose
Order Number:NC33047
Stock Status:
Quantity:10g
Purity:97%
Pricing Information Last Updated:Friday, 18 July 2025 16:02
Price ($):Price inquiry
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(2R,3R,4R,5R)-2-Amino-3,4,5,6-tetrahydroxyhexanal Related Literature
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
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Saeideh Mirfakhraei,Malak Hekmati,Fereshteh Hosseini Eshbala,Hojat Veisi New J. Chem., 2018,42, 1757-1761
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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Recommended suppliers
NewCan Biotech Limited
(CAS:7535-00-4)2-Amino-2-deoxy-D-galactose
Purity:97%
Quantity:10g
Price ($):Inquiry